Cas no 1394175-17-7 (1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid)

• Product Name: 1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid
• CAS No: 1394175-17-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD24503552
• CID: 2139211
• PubChem ID: 68285910
• Update Time: 2025-10-31

1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid, 1-methyl-
• 1-Methyl-5-azaindole-3-carboxylic Acid
• DB-354495
• 1394175-17-7
• SCHEMBL12483796
• SY395265
• MFCD24503552

• MDL： MFCD24503552
• Inchi： 1S/C9H8N2O2/c1-11-5-7(9(12)13)6-4-10-3-2-8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： JCXIJCIEYHSUGB-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N(C)C=C(C(O)=O)C1=2

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid

Comprehensive Overview of 1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid (CAS No. 1394175-17-7)

1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid (CAS No. 1394175-17-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyridine derivative is characterized by a fused bicyclic system, which makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutics targeting inflammation, oncology, and central nervous system disorders.

The compound's carboxylic acid functional group enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing kinase inhibitors, a hot topic in precision medicine. With the rise of AI-driven drug design, computational chemists frequently explore 1394175-17-7 in virtual screening libraries to identify lead compounds against undruggable targets.

In agrochemical applications, 1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid serves as a precursor for crop protection agents. Its mode of action aligns with sustainable farming trends, addressing global demands for eco-friendly pesticides. Analytical methods like HPLC-MS and NMR are routinely employed to validate its purity, a critical factor given stringent regulatory requirements in both pharmaceutical and agricultural sectors.

From a synthetic chemistry perspective, the compound's aza-indole core offers versatility in cross-coupling reactions, a technique widely discussed in organic chemistry forums. Patent literature reveals its utility in constructing proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. This aligns with frequent search queries such as "PROTACs small molecule linkers" or "heterocycles for degraders."

Environmental considerations are also paramount. Studies on 1394175-17-7 include biodegradability assessments to comply with green chemistry principles. The compound's low bioaccumulation potential makes it favorable for industrial-scale applications, resonating with ESG (Environmental, Social, and Governance) investment criteria in the chemical sector.

In conclusion, 1-methyl-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid represents a multifaceted tool for modern chemistry. Its relevance spans from drug discovery pipelines to sustainable agriculture, reflecting interdisciplinary innovation. As research progresses, this compound is poised to address pressing challenges in human health and environmental stewardship.